Cas no 877651-16-6 (N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide)

• Product Name: N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide
• CAS No: 877651-16-6
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 6595699
• PubChem ID: 12005899
• Update Time: 2025-06-12

N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-N-(1-phenylethyl)-4-(2-thienyl)-
• N-(1-phenylethyl)-4-thiophen-2-yloxane-4-carboxamide
• SR-01000020199-1
• AKOS002055680
• SMR000237269
• SR-01000020199
• 877651-16-6
• CHEMBL1499587
• NCGC00136379-01
• AKOS021757891
• MLS000696809
• G856-4639
• HMS1903E19
• F2505-0141
• N-(1-phenylethyl)-4-(thiophen-2-yl)tetrahydro-2H-pyran-4-carboxamide
• HMS2526J18

• Inchi： 1S/C18H21NO2S/c1-14(15-6-3-2-4-7-15)19-17(20)18(9-11-21-12-10-18)16-8-5-13-22-16/h2-8,13-14H,9-12H2,1H3,(H,19,20)
• InChI Key： KPPPAVKGKVTTFN-UHFFFAOYSA-N
• SMILES： C1OCCC(C2SC=CC=2)(C(NC(C2=CC=CC=C2)C)=O)C1

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 523.7±50.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide

Comprehensive Analysis of N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide (CAS No. 877651-16-6)

The compound N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide (CAS No. 877651-16-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive combination of a thiophene ring and an oxane scaffold, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic uses of N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide?" Preliminary studies suggest that the molecule's heterocyclic structure may interact with enzymes or receptors involved in inflammatory pathways. This has led to hypotheses about its potential role in managing chronic conditions, although further clinical validation is required. The thiophene moiety, in particular, is known for its electron-rich properties, which can enhance molecular interactions in biological systems.

Another hot topic in the scientific community is the synthetic route for CAS No. 877651-16-6. Researchers often search for "efficient synthesis methods for N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide" to optimize yield and purity. Recent advancements in catalysis and green chemistry have provided innovative approaches to its production, reducing environmental impact while maintaining high efficiency. The compound's stereochemistry also plays a critical role in its biological activity, prompting investigations into enantioselective synthesis techniques.

The physicochemical properties of N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide are another area of interest. Its solubility, melting point, and stability under various conditions are frequently studied to ensure compatibility with pharmaceutical formulations. For instance, the compound's lipophilicity may influence its absorption and distribution in vivo, a key consideration for drug development. These properties are often explored in tandem with computational modeling to predict behavior in biological systems.

In the context of drug discovery, the structure-activity relationship (SAR) of CAS No. 877651-16-6 is a critical focus. Scientists are investigating how modifications to its phenylethyl or thiophene groups affect its efficacy and selectivity. This aligns with the growing demand for personalized medicine, where tailored molecular designs can address specific patient needs. The compound's potential as a scaffold for further derivatization also makes it a valuable tool in high-throughput screening campaigns.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. With increasing emphasis on sustainable chemistry, researchers are evaluating the biodegradability and ecotoxicology of N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide. These studies are essential for ensuring compliance with global chemical safety standards and minimizing ecological impact. The compound's lifecycle assessment is another trending topic, reflecting broader societal concerns about green innovation in the chemical industry.

Finally, the analytical characterization of CAS No. 877651-16-6 is a cornerstone of its study. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. These methods are often discussed in forums and publications, addressing common queries like "How to validate the identity of N-(1-phenylethyl)-4-(thiophen-2-yl)oxane-4-carboxamide?" Accurate characterization is vital for reproducibility in research and industrial applications.